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Introduction
Tetradecamethylcycloheptasiloxane, also known as D7, is a cyclic volatile methylsiloxane

(cVMS) with the chemical formula C₁₄H₄₂O₇Si₇.[1][2] It is a colorless and odorless liquid

characterized by a ring structure of seven silicon atoms alternating with seven oxygen atoms,

with two methyl groups attached to each silicon atom.[3][4] This unique structure imparts a

range of physical and chemical properties, including high thermal stability, chemical inertness,

low surface tension, and a low viscosity-temperature coefficient, making it a valuable

compound in various industrial and consumer applications.[3][4][5]

This technical guide provides a comprehensive overview of the physical properties of

Tetradecamethylcycloheptasiloxane, presenting quantitative data in structured tables and

outlining the general experimental protocols used for their determination.

Core Physical Properties
The physical characteristics of Tetradecamethylcycloheptasiloxane are well-documented

across various chemical databases and literature. The following tables summarize the key

quantitative data for this compound.
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Table 1: General and Molar Properties

Property Value Source(s)

Molecular Formula C₁₄H₄₂O₇Si₇ [4][6]

Molar Mass 519.08 g/mol [4][6][7]

Appearance Colorless, transparent liquid [4][8][9]

Odor Odorless [3]

Table 2: Thermal and Pressure-Related Properties

Property Value Conditions Source(s)

Melting Point -32 °C to -26 °C [8][10][11][12]

Boiling Point 336.5 °C at 760 mmHg [10][11]

151 °C at 20 mmHg [6][7][13][14]

Flash Point 150.7 °C [10][11]

Vapor Pressure 0.000217 mmHg at 25 °C [10][15]

0.01 mmHg [8][12]

Table 3: Optical and Density Properties

Property Value Source(s)

Density 0.97 g/cm³ or 0.97 g/mL [4][10]

0.9703 g/cm³ [7][14]

0.9664 g/cm³ at 25 °C [12]

Refractive Index 1.4020 to 1.4060 [10][12][13][14]

1.432 [15]

n20D 1.40 [4]
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Table 4: Solubility and Partitioning Properties

Property Value Source(s)

Water Solubility
0.001425 mg/L at 25 °C

(estimated)
[11]

Solubility in Organic Solvents
Slightly soluble in Benzene

and Chloroform
[10][13][14]

LogP (Octanol-Water Partition

Coefficient)
5.02880 [10]

Experimental Protocols for Property Determination
While specific experimental reports for Tetradecamethylcycloheptasiloxane are not readily

available in the public domain, the determination of its physical properties would adhere to

internationally recognized standard methods, such as those established by the Organisation for

Economic Co-operation and Development (OECD) and ASTM International.[8][10][13][16]

These guidelines ensure data accuracy and reproducibility across different laboratories.

1. Melting Point: The melting point is typically determined using the OECD Guideline 102. This

method involves heating a small sample of the substance and observing the temperature range

over which it transitions from a solid to a liquid. Common techniques include the capillary tube

method, where the sample is heated in a capillary tube within a heating block, or differential

scanning calorimetry (DSC), which measures the heat flow to the sample as a function of

temperature.

2. Boiling Point: For the boiling point, OECD Guideline 103 is generally followed. This can be

determined by distillation, where the temperature of the vapor in equilibrium with the boiling

liquid is measured. For substances with high boiling points or those that decompose at

atmospheric pressure, a reduced pressure (vacuum) distillation is employed, as seen with the

reported boiling point of 151 °C at 20 mmHg for Tetradecamethylcycloheptasiloxane.[6][7]

[13][14]

3. Vapor Pressure: The low vapor pressure of Tetradecamethylcycloheptasiloxane can be

measured using several methods outlined in OECD Guideline 104. For low volatility liquids,
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techniques like the gas saturation method or thermogravimetric analysis (TGA) are suitable.[17]

[18][19] In TGA, the mass loss of a sample due to evaporation is measured as a function of

temperature in a controlled atmosphere.

4. Density: The density of a liquid is determined using methods described in OECD Guideline

109. This typically involves using a pycnometer, a precisely calibrated glass vessel. The

pycnometer is weighed empty, then filled with the liquid and weighed again. The density is

calculated from the mass of the liquid and the known volume of the pycnometer.

5. Refractive Index: The refractive index, a measure of how light bends when passing through

the substance, is commonly measured using a refractometer.[11][15][20] The principle involves

measuring the critical angle at which light is no longer transmitted through the sample but is

instead totally internally reflected. The refractive index is temperature-dependent, so

measurements are typically performed at a specified temperature, such as 20 °C (n20D).

6. Viscosity: The viscosity of silicone fluids is often determined according to ASTM D4283,

which is a standard test method for the kinematic viscosity of silicone fluids.[1][7][16][21] This

method typically employs a viscometer, such as a capillary viscometer, where the time it takes

for a specific volume of the fluid to flow through a capillary tube under the force of gravity is

measured.

Chemical Synthesis and Reactivity
Tetradecamethylcycloheptasiloxane is primarily synthesized through the hydrolysis of

dichlorodimethylsilane. This process leads to the formation of a mixture of cyclic and linear

siloxanes, from which D7 can be separated.

A key chemical reaction involving Tetradecamethylcycloheptasiloxane is ring-opening

polymerization.[22][23][24][25] In this process, the cyclic siloxane ring is opened, typically in the

presence of an acid or base catalyst, to form long-chain polysiloxane polymers. These

polymers are the basis for many silicone products, such as oils, greases, and elastomers.

Below is a diagram illustrating the general synthesis pathway from a chlorosilane monomer to a

polysiloxane polymer, with the cyclic siloxane as a key intermediate.
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Synthesis and Polymerization of Polysiloxanes via D7.

Applications
The unique physical properties of Tetradecamethylcycloheptasiloxane make it suitable for a

variety of applications. It serves as an important intermediate in the production of silicone

polymers.[5][26] Due to its thermal stability and chemical resistance, it finds use in lubricants

and sealants.[4] It is also utilized in the formulation of personal care products, where it acts as

a solvent and an emollient, providing a smooth, non-greasy feel.[4] In a laboratory setting, it

can be used as a surface agent in gas chromatography.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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